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Compound of Interest

Compound Name: 1-Eicosene

Cat. No.: B165122 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Eicosene, including detailed operational and disposal plans to foster a secure

research environment.

Essential Safety Information
1-Eicosene (CAS No. 3452-07-1) is a long-chain aliphatic hydrocarbon. While not classified as

hazardous under all regulations, it presents an aspiration hazard and can cause skin and eye

irritation.[1][2][3] Adherence to proper personal protective equipment (PPE) protocols is crucial

to minimize risk.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is recommended to ensure comprehensive protection.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[1][2]

Protects against accidental

splashes that can cause eye

irritation.[2][3]

Skin Protection

Chemically impervious gloves

(e.g., Nitrile) and a laboratory

coat. For larger quantities or

significant splash risk, a

chemically resistant apron or

coveralls are advised.[1][2]

Prevents skin contact which

may cause irritation.[2][3][4]

Respiratory Protection

Generally not required under

normal laboratory conditions

with adequate ventilation. If

heating, creating aerosols, or

in case of a large spill in a

poorly ventilated area, a

NIOSH/MSHA approved

respirator should be worn.[1][2]

1-Eicosene has low volatility at

ambient temperatures, but

vapors can be generated

under certain conditions.

Foot Protection

Closed-toe shoes. Steel-toed

boots are recommended when

handling large containers.[5]

Protects feet from spills and

falling objects.

Quantitative Safety Data
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Property Value Source

Molecular Formula C₂₀H₄₀ [4][6]

Molecular Weight 280.53 g/mol [2][7]

Physical State Solid or liquid [6]

Melting Point 26-30 °C [6][7][8]

Boiling Point 151 °C at 1.5 mmHg [7]

Flash Point > 113 °C [9]

Vapor Pressure 0.0000106 mmHg [6]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 1-Eicosene from receipt to disposal, ensuring a

secure and efficient workflow.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage Location: Store in a cool, dry, and well-ventilated area away from heat, sparks, open

flames, and strong oxidizing agents.[1][2] The container should be tightly closed when not in

use.[1][2]

Segregation: Store 1-Eicosene separately from incompatible materials, particularly strong

oxidizers.[2]

General Handling and Use
Work Area: All handling of 1-Eicosene should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood.[1]

Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as

specified in the table above.
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Dispensing: To prevent splashing, carefully transfer or dispense the chemical using

appropriate tools such as a pipette or funnel.

Heating: If the experimental protocol requires heating, use a controlled heating source like a

heating mantle or water bath. Avoid open flames and ensure adequate ventilation to manage

any vapors.

Spill Prevention: Conduct handling over a spill tray or absorbent material to contain any

potential spills.[2]

Emergency and Disposal Procedures
Spill and Leak Response

Small Spills: For minor spills, absorb the material with an inert, non-combustible absorbent

such as sand, earth, or vermiculite.[2][10] Collect the absorbed material and place it in a

suitable, closed container for disposal.[1][2] Use spark-proof tools and explosion-proof

equipment.[1]

Large Spills: In the event of a large spill, evacuate personnel to a safe area upwind of the

spill.[1] Remove all sources of ignition.[1][10] Prevent the spill from entering drains or

waterways.[1][3][9] Contain the spill using appropriate measures and clean it up following the

procedure for small spills.

First Aid Measures
If Swallowed: Do NOT induce vomiting.[1] Immediately call a poison center or doctor.[1]

If on Skin: Wash the affected area with soap and plenty of water.[2][3]

If in Eyes: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[2]

Disposal Plan
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Dispose of 1-Eicosene and any contaminated materials in accordance with all applicable local,

regional, national, and international regulations.[1][2][10] Offer surplus and non-recyclable

solutions to a licensed disposal company.[3] Do not allow the product to enter drains.[1][3]

Workflow for Handling 1-Eicosene
Workflow for Safe Handling of 1-Eicosene

Receiving and Storage

Preparation and PPE

Handling and Use

Waste Collection Spill Exposure

Disposal Emergency Procedures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 1-Eicosene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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